Cas no 1806935-10-3 (3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
• CAS No: 1806935-10-3
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4869537
• Update Time: 2025-06-26

3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-5-3(2-13)1-4(6(9)10)12-7(5)11/h1-2,6H
• InChI Key： KYEGYTUEQAJFQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

The compound with CAS No. 1806935-10-3, known as 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and fluoro groups, along with a carboxaldehyde functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde in the development of advanced materials and chemical intermediates. Researchers have explored its role in the synthesis of novel pharmaceutical agents, agrochemicals, and specialty chemicals. The compound's ability to undergo various chemical transformations, such as alkylation, acylation, and coupling reactions, has been extensively investigated. These transformations have opened up new avenues for its application in the creation of bioactive molecules and high-performance materials.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of herbicides and insecticides. The presence of multiple halogen atoms in its structure contributes to its stability and reactivity, making it an ideal candidate for agricultural applications. Recent research has demonstrated that derivatives of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde exhibit potent pesticidal activity against a wide range of pests and weeds. This has led to increased interest in optimizing its synthesis and exploring its bioavailability.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the chlorination of pyridine derivatives, followed by fluorination and alkylation reactions. The use of advanced catalytic systems and green chemistry principles has been reported to enhance the efficiency of these reactions while minimizing environmental impact.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for use in various organic synthesis protocols. The compound's UV-vis spectrum reveals strong absorption bands corresponding to π→π* transitions, indicating its potential for use in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde with high accuracy. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, dipole moments, and reactivity patterns. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and application.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative chemical products. Continued research into this compound is expected to unlock new possibilities for its use in agriculture, pharmaceuticals, and materials science.